Cas no 21405-51-6 (3,5-dichlorocyclohexa-3,5-diene-1,2-dione)
21405-51-6 structure
Product Name:3,5-dichlorocyclohexa-3,5-diene-1,2-dione
CAS No:21405-51-6
MF:C6H2Cl2O2
MW:176.984879970551
CID:1400708
PubChem ID:146693
Update Time:2025-04-20
3,5-dichlorocyclohexa-3,5-diene-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichlorocyclohexa-3,5-diene-1,2-dione
- 3,5-Cyclohexadiene-1,2-dione, 3,5-dichloro-
- 3,5-Dichloro-3,5-cyclohexadiene-1,2-dione
- SCHEMBL10941687
- 21405-51-6
- DTXSID10175677
-
- Inchi： 1S/C6H2Cl2O2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
- InChI Key： IMDUYSSMRPMCEH-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C1=O)=O)Cl
Computed Properties
- Exact Mass: 175.94326
- Monoisotopic Mass: 175.9431847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
3,5-dichlorocyclohexa-3,5-diene-1,2-dione Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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